Cas no 847348-15-6 (Benzene,4-chloro-1-methoxy-2-phenoxy-)

Benzene,4-chloro-1-methoxy-2-phenoxy- structure
847348-15-6 structure
Product Name:Benzene,4-chloro-1-methoxy-2-phenoxy-
CAS No:847348-15-6
MF:C13H11ClO2
MW:234.678242921829
CID:716429
PubChem ID:53426528
Update Time:2025-04-19

Benzene,4-chloro-1-methoxy-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,4-chloro-1-methoxy-2-phenoxy-
    • 4-CHLORO-2-PHENOXY ANISOLE
    • SCHEMBL5990986
    • 4-chloro-1-methoxy-2-phenoxybenzene
    • LUGVFGQTSFBDHY-UHFFFAOYSA-N
    • DTXSID60699257
    • 4-Chloro-2-phenoxy-1-methoxy-benzene
    • 847348-15-6
    • 4-CHLORO-2-PHENOXYANISOLE
    • Inchi: 1S/C13H11ClO2/c1-15-12-8-7-10(14)9-13(12)16-11-5-3-2-4-6-11/h2-9H,1H3
    • InChI Key: LUGVFGQTSFBDHY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)OC1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 234.045
  • Monoisotopic Mass: 234.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 18.5A^2
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